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Introduction
Tricyclodecane dimethanol diacrylate (TCDDMDA) is a difunctional cycloaliphatic acrylate

monomer recognized for its role in the development of high-performance polymers. Its rigid and

bulky tricyclic core structure imparts significant enhancements to polymer properties, including

improved thermal stability, mechanical strength, and durability. TCDDMDA is primarily utilized in

ultraviolet (UV) and electron beam (EB) curable systems, finding applications in advanced

coatings, 3D printing resins, adhesives, and dental materials.[1][2] The incorporation of

TCDDMDA into polymer networks can lead to materials with a high glass transition temperature

(Tg), low polymerization shrinkage, and excellent weatherability.[3]

Chemical Structure and IUPAC Nomenclature
TCDDMDA is characterized by a tricyclo[5.2.1.02,6]decane core with two methanol groups

esterified with acrylic acid. It is important to note that commercial TCDDMDA is typically a

mixture of various structural and stereoisomers.[4][5] This isomeric complexity arises from the

synthesis process, which starts from dicyclopentadiene.[6]

The general chemical structure is depicted below: (A 2D chemical structure image would be

placed here in a full document)
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Due to the isomeric mixture, a single, definitive IUPAC name is not sufficient. However,

systematic names for specific isomers found in the mixture include:

[(1S,7R)-9-(prop-2-enoyloxymethyl)-8-tricyclo[5.2.1.02,6]decanyl]methyl prop-2-enoate[4]

[8-(prop-2-enoyloxymethyl)-3-tricyclo[5.2.1.02,6]decanyl]methyl prop-2-enoate[7]

The most commonly used name for the mixture is Tricyclo[5.2.1.02,6]decanedimethanol

diacrylate.[8]

Synthesis Pathway
The industrial synthesis of TCDDMDA is a multi-step process that begins with

dicyclopentadiene (DCPD). The general workflow involves hydroformylation to create a

dialdehyde, followed by hydrogenation to the corresponding diol, and finally esterification to

yield the diacrylate monomer.[6]
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Synthesis Pathway of TCDDMDA

Dicyclopentadiene (DCPD)

Tricyclodecane Dialdehyde (TCDDA)

Hydroformylation
(Rh catalyst, H₂, CO)

Tricyclodecane Dimethanol (TCDDM)

Hydrogenation

Tricyclodecane Dimethanol
Diacrylate (TCDDMDA)

Esterification

Acrylic Acid / Derivative

Click to download full resolution via product page

Caption: General synthesis route from Dicyclopentadiene to TCDDMDA.

Physicochemical Properties
The properties of TCDDMDA are summarized in the table below. These values are

representative, as they can vary slightly depending on the specific isomeric composition of the

product.
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Property Value Reference(s)

CAS Number 42594-17-2 [1][2][8]

Molecular Formula C₁₈H₂₄O₄ [1][2][4]

Molecular Weight 304.38 g/mol [8][9]

Appearance
Colorless to Light Yellow Clear

Liquid
[5]

Density ~1.1 g/mL at 25 °C [8]

Refractive Index (n20/D) ~1.506 [8]

Boiling Point 396.5 °C at 760 mmHg [4]

Flash Point >110 °C (230 °F) [9]

Storage Temperature 2-8 °C [8]

Key Applications in Research and Development
TCDDMDA is a versatile monomer used to enhance the properties of various polymers. Its rigid

cycloaliphatic structure is key to its performance benefits.

UV-Curable Coatings and Inks: TCDDMDA provides rapid curing, high gloss, excellent wear

resistance, and superior weatherability to coatings and inks.[2]

3D Printing Resins: In stereolithography (SLA) and other photopolymerization-based 3D

printing technologies, TCDDMDA is used to formulate resins with low shrinkage, ensuring

high dimensional accuracy of the printed objects. It also improves the impact strength and

thermal stability of the final parts.[1][9]

Adhesives: The fast curing speed and strong adhesion properties make TCDDMDA a

valuable component in industrial adhesives.[2]

Dental Resins: TCDDMDA is used as a cross-linking comonomer in poly(methyl

methacrylate) (PMMA) based denture base resins. Its incorporation improves the mechanical

properties, biocompatibility, and color stability of the dental prosthetics.[4][10]
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Experimental Protocol: Copolymerization of
TCDDMDA with PMMA for Dental Resin Fabrication
The following protocol is based on the methodology described by Ajay R, et al. (2020) for the

fabrication and analysis of a heat-cured P(MMA-co-TCDDMDA) copolymer for dental

applications.[10] This serves as a representative experimental workflow for researchers.

Materials and Reagents
Poly(methyl methacrylate) (PMMA) powder (Denture base grade)

Methyl methacrylate (MMA) monomer

Tricyclodecane dimethanol diacrylate (TCDDMDA)

Initiator system appropriate for heat-cured acrylic resins (e.g., benzoyl peroxide, typically

included in the PMMA powder)

Monomer Preparation
Prepare three separate monomer solutions in dark glass bottles.

Control Group (G0): Pure MMA monomer.

Experimental Group 1 (G10): A mixture of 90% MMA and 10% TCDDMDA by volume (v/v).

Experimental Group 2 (G20): A mixture of 80% MMA and 20% TCDDMDA by volume (v/v).

Label all bottles appropriately and store them away from light.

Specimen Fabrication (Heat-Cured Polymerization)
Molding: Prepare molds for the desired specimen geometry (e.g., disks of 22 mm diameter

and 2 mm thickness for spectroscopic analysis, or cuboidal specimens for mechanical

testing). Molds can be made from high-strength dental stone using plastic or wax patterns.

Mixing: In a porcelain jar, mix the PMMA powder with the prepared monomer solution at a

powder-to-liquid ratio of 3:1 by volume.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.thejcdp.com/abstractArticleContentBrowse/JCDP/20224/JPJ/fullText
https://www.benchchem.com/product/b13828086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dough Formation: Allow the mixture to reach a dough-like consistency. The time to reach this

stage may vary; for the control group, it is approximately 8 minutes, while for the TCDDMDA-

containing experimental groups, it can extend to around 15 minutes.[10]

Packing and Curing:

Pack the dough into the prepared molds within a dental flask.

Close the flask and apply pressure according to standard dental laboratory procedures.

Perform the heat-curing cycle. A typical cycle involves immersing the flask in a water bath

and heating at 74°C for 9 hours. Alternatively, other heat-polymerization cycles can be

employed.[11]

Deflasking and Finishing: After the curing cycle is complete, allow the flask to cool to room

temperature. Carefully remove the cured specimens from the mold. Finish and polish the

specimens as required for subsequent analysis.

Characterization Workflow
The successful incorporation of TCDDMDA and its effect on the polymer properties can be

assessed using various analytical techniques.
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Characterization of P(MMA-co-TCDDMDA)

Sample Preparation
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Caption: Workflow for characterizing P(MMA-co-TCDDMDA) copolymers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the

newly formed P(MMA-co-TCDDMDA) copolymer.[10]

Fourier-Transform Infrared (FTIR) Spectroscopy: To determine the degree of conversion

(DC) by comparing the ratio of aliphatic C=C double bonds (from unreacted monomer) to an

internal standard peak (e.g., C=O) before and after polymerization.[10]

Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg) of

the copolymers, which is an indicator of their thermal stability.[10]

Field-Emission Scanning Electron Microscopy (FESEM) and Energy Dispersive X-ray (EDX)

Spectroscopy: To study the surface morphology and elemental composition (e.g., carbon

weight percentage) of the copolymer.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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